2,2-Dichloro-1-(4-isopropoxy-3-methoxyphenyl)ethanol

• Molecular Formula: C12H16Cl2O3
• Molecular Weight: 279.16 g/mol
• IUPAC Name: 2,2-dichloro-1-(3-methoxy-4-propan-2-yloxyphenyl)ethanol
• InChI: InChI=1S/C12H16Cl2O3/c1-7(2)17-9-5-4-8(6-10(9)16-3)11(15)12(13)14/h4-7,11-12,15H,1-3H3
• InChI Key: LLHKQGXBUQPAMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C(C(Cl)Cl)O)OC

Description

2,2-Dichloro-1-(4-isopropoxy-3-methoxyphenyl)ethanol is a chlorinated aromatic compound featuring a substituted phenyl ring with isopropoxy and methoxy groups at positions 4 and 3, respectively. The molecule also contains a dichloro-substituted ethanol moiety, distinguishing it from simpler dichloroacetophenone derivatives.

Chlorinated aromatic compounds often exhibit pesticidal or pharmaceutical activity due to their stability and lipophilicity. The isopropoxy and methoxy substituents may enhance solubility in polar solvents compared to non-oxygenated analogs, while the ethanol group could facilitate hydrogen bonding, influencing reactivity or biological interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional distinctions from related chlorinated aromatics are critical to its physicochemical and applicative profile. Below is a comparative analysis with key analogs:

Structural and Functional Group Comparisons

Compound Name	Key Substituents	Functional Groups	Molecular Weight (g/mol)
2,2-Dichloro-1-(4-isopropoxy-3-methoxyphenyl)ethanol	4-isopropoxy, 3-methoxy	Ethanol, dichloroethyl	Not reported
2,2-Dichloro-1-(4-hydroxyphenyl)ethanone	4-hydroxy	Ketone, dichloroethyl	205.04
2,2-Dichloro-1-(4-methylphenyl)ethanone	4-methyl	Ketone, dichloroethyl	203.05
o,p'-DDT	4-chlorophenyl, 2-chlorophenyl	Trichloroethyl, benzene	354.49

Key Observations:

• Substituent Effects : The isopropoxy and methoxy groups in the target compound likely increase steric hindrance and polarity compared to methyl or hydroxyl groups in analogs. This may reduce volatility and enhance solubility in polar solvents.
• Functional Group Reactivity: The ethanol group (-CH₂OH) introduces hydrogen-bonding capability, contrasting with ketone-containing analogs (e.g., 2,2-Dichloro-1-(4-hydroxyphenyl)ethanone), which are more electrophilic due to the carbonyl group. This difference could shift reactivity toward nucleophilic substitutions or esterifications.

Physicochemical Properties

• Melting Points: 2,2-Dichloro-1-(4-hydroxyphenyl)ethanone: 98°C 2,2-Dichloro-1-(4-methylphenyl)ethanone: Not reported, but methyl substitution typically lowers m.p. compared to hydroxylated analogs. The ethanol derivative’s m.p. is unreported but expected to be lower than ketone analogs due to reduced crystallinity from the flexible ethanol group.

• Solubility :

  • Oxygenated substituents (isopropoxy, methoxy) likely improve water solubility compared to DDT or methyl-substituted analogs.

Research Findings and Gaps

• Evidence-Based Insights: Dichloroethanones are versatile intermediates, as demonstrated by their use in mandelic acid synthesis . Chlorinated aromatics with alkoxy groups (e.g., isopropoxy) are understudied in pesticidal contexts but may offer reduced bioaccumulation risks compared to DDT .
• Data Gaps: No direct synthesis, toxicity, or application data for 2,2-Dichloro-1-(4-isopropoxy-3-methoxyphenyl)ethanol are available. Comparative biological activity studies (e.g., enzyme inhibition) with analogs are needed.